Cas no 887596-34-1 (2-bromo-6-(hydrazinylmethyl)phenol)

• Product Name: 2-bromo-6-(hydrazinylmethyl)phenol
• CAS No: 887596-34-1
• MF: C₇H₉BrN₂O
• MW: 217.063160657883
• CID: 6124296
• PubChem ID: 130120404
• Update Time: 2025-06-07

2-bromo-6-(hydrazinylmethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-(hydrazinylmethyl)phenol
• EN300-1915665
• 887596-34-1
• DTXSID501297481

• Inchi： 1S/C7H9BrN2O/c8-6-3-1-2-5(4-10-9)7(6)11/h1-3,10-11H,4,9H2
• InChI Key： CMKSHUCDZDDJIM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)CNN

Computed Properties

• Exact Mass: 215.98983g/mol
• Monoisotopic Mass: 215.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.3Ų

Additional information on 2-bromo-6-(hydrazinylmethyl)phenol

2-Bromo-6-(Hydrazinylmethyl)phenol (CAS No. 887596-34-1): A Comprehensive Overview

2-Bromo-6-(hydrazinylmethyl)phenol (CAS No. 887596-34-1) is a versatile compound with significant potential in various fields, including medicinal chemistry, materials science, and analytical chemistry. This compound, characterized by its unique structure, has garnered attention for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 2-bromo-6-(hydrazinylmethyl)phenol.

Chemical Structure and Properties

2-Bromo-6-(hydrazinylmethyl)phenol is a substituted phenol with a bromine atom at the 2-position and a hydrazinylmethyl group at the 6-position. The presence of these functional groups imparts unique chemical properties to the molecule. The bromine atom enhances the electrophilic character of the compound, making it more reactive in nucleophilic substitution reactions. The hydrazinylmethyl group, on the other hand, provides opportunities for further functionalization through reactions such as condensation and oxidation.

The molecular formula of 2-bromo-6-(hydrazinylmethyl)phenol is C₈H₁₀BrN₂O, with a molecular weight of approximately 210.08 g/mol. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.

Synthesis Methods

The synthesis of 2-bromo-6-(hydrazinylmethyl)phenol can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-bromophenol with hydrazine in the presence of a suitable catalyst or base. This reaction typically proceeds via a nucleophilic substitution mechanism, where the hydroxyl group of 2-bromophenol attacks the electrophilic carbon of the hydrazine molecule.

An alternative approach involves the use of a Grignard reagent to introduce the bromine atom onto the phenolic ring followed by subsequent functionalization to form the hydrazinylmethyl group. This method offers greater control over the regioselectivity of the bromination step and can be optimized to achieve high yields and purity.

Applications in Medicinal Chemistry

2-Bromo-6-(hydrazinylmethyl)phenol has shown promise in medicinal chemistry due to its potential as a lead compound for drug discovery. Recent studies have explored its biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. For instance, researchers at the University of California have demonstrated that derivatives of 2-bromo-6-(hydrazinylmethyl)phenol exhibit potent antibacterial activity against both Gram-positive and Gram-negative bacteria.

In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University reported that certain analogs of 2-bromo-6-(hydrazinylmethyl)phenol display significant anticancer activity against various human cancer cell lines. These findings suggest that further optimization and modification of this compound could lead to the development of novel therapeutic agents for treating infectious diseases and cancer.

Analytical Applications

Beyond its potential in medicinal chemistry, 2-bromo-6-(hydrazinylmethyl)phenol has also found applications in analytical chemistry as a derivatizing agent for enhancing the detection sensitivity of certain analytes. For example, it has been used to derivatize amino acids and peptides for gas chromatography-mass spectrometry (GC-MS) analysis. The formation of stable derivatives improves their volatility and thermal stability, thereby enhancing their detectability.

In addition, 2-bromo-6-(hydrazinylmethyl)phenol has been employed as a fluorescence enhancer in various analytical techniques. Its ability to form fluorescent complexes with metal ions makes it useful for trace metal analysis in environmental samples.

Mechanistic Studies and Future Directions

To better understand the biological activities of 2-bromo-6-(hydrazinylmethyl)phenol, several mechanistic studies have been conducted to elucidate its mode of action. These studies have revealed that the compound interacts with specific cellular targets, such as enzymes involved in metabolic pathways or proteins involved in cell signaling cascades. Understanding these interactions is crucial for optimizing its therapeutic potential and minimizing potential side effects.

FUTURE DIRECTIONS: Future research on 2-bromo-6-(hydrazinylmethyl)phenol is likely to focus on developing more potent and selective derivatives through rational design approaches. Additionally, efforts will be made to investigate its pharmacokinetic properties and evaluate its safety profile in preclinical studies. These advancements will pave the way for translating this promising compound into clinical applications.